Cas no 2229396-06-7 (1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229396-06-7
• MF: C₆H₆N₆O₂
• MW: 194.150839328766
• CID: 6283937
• PubChem ID: 165654029
• Update Time: 2025-10-29

1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid
• 2229396-06-7
• EN300-1816068

• Inchi： 1S/C6H6N6O2/c1-12-4(6(13)14)2-3(9-12)5-7-10-11-8-5/h2H,1H3,(H,13,14)(H,7,8,10,11)
• InChI Key： GRXAHFKDSZZWAK-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2N=NNN=2)=NN1C)=O

Computed Properties

• Exact Mass: 194.05522346g/mol
• Monoisotopic Mass: 194.05522346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 110Ų

Additional information on 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229396-06-7)

In recent years, the compound 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229396-06-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole and tetrazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this molecule is driven by its versatile chemical properties and its ability to interact with multiple biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to reveal the compound's high binding affinity and selectivity for COX-2, suggesting its potential as a novel anti-inflammatory agent.

Another significant development involves the exploration of this compound's role in antimicrobial therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 highlighted its activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings open new avenues for addressing antibiotic resistance, a pressing global health challenge.

In the realm of oncology, preliminary investigations have indicated that 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid exhibits cytotoxic effects against certain cancer cell lines. A 2023 preprint on bioRxiv reported its ability to induce apoptosis in colorectal cancer cells through the modulation of apoptotic signaling pathways. While further in vivo studies are needed to validate these findings, the compound's dual functionality as both an anti-inflammatory and anticancer agent makes it a compelling candidate for multifunctional drug development.

The synthesis and optimization of 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid have also been areas of active research. Recent advancements in synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, have improved the yield and purity of the compound, as detailed in a 2023 article in Organic Process Research & Development. These innovations are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in the clinical translation of 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-methyl-3-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229396-06-7) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding underscore its potential as a lead compound for the development of new therapeutics. Continued research and interdisciplinary collaboration will be key to unlocking its full therapeutic potential.